Acetamide, N-(2,6-dimethylphenyl)-2-(ethylmethylamino)-, monohydrochloride (9CI)

• IUPAC Name: [2-(2,6-dimethylanilino)-2-oxoethyl]-ethyl-methylazanium;chloride
• InChI: InChI=1S/C13H20N2O.ClH/c1-5-15(4)9-12(16)14-13-10(2)7-6-8-11(13)3;/h6-8H,5,9H2,1-4H3,(H,14,16);1H
• InChI Key: APBBVJVUJAPCDX-UHFFFAOYSA-N
• Canonical SMILES: CC[NH+](C)CC(=O)NC1=C(C=CC=C1C)C.[Cl-]
• Molecular Formula: C13H21ClN2O
• Molecular Weight: 256.77 g/mol
• CAS No.: 50295-20-0

Description

Acetamide, N-(2,6-dimethylphenyl)-2-(ethylmethylamino)-, monohydrochloride (9CI) is a chemical compound with the molecular formula C10H12ClNO and a molecular weight of 197.66 g/mol . This compound is known for its applications in various fields, including chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Acetamide, N-(2,6-dimethylphenyl)-2-(ethylmethylamino)-, monohydrochloride (9CI) typically involves the reaction of 2,6-dimethylaniline with ethylmethylamine under specific conditions to form the desired product. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the process. The reaction conditions, such as temperature and pressure, are optimized to achieve a high yield of the product.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. The use of advanced technologies and equipment ensures the efficient and cost-effective production of the compound while maintaining high purity and quality standards.

Chemical Reactions Analysis

Types of Reactions

Acetamide, N-(2,6-dimethylphenyl)-2-(ethylmethylamino)-, monohydrochloride (9CI) can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding amides or carboxylic acids, while reduction may produce amines or alcohols.

Scientific Research Applications

Acetamide, N-(2,6-dimethylphenyl)-2-(ethylmethylamino)-, monohydrochloride (9CI) has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for the development of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of Acetamide, N-(2,6-dimethylphenyl)-2-(ethylmethylamino)-, monohydrochloride (9CI) involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Acetamide, N-(2,6-dimethylphenyl)-: A similar compound with slight structural variations.

Acetamide, N-(2,6-dimethylphenyl)-2-(methylamino)-: Another related compound with different substituents.

Uniqueness

Acetamide, N-(2,6-dimethylphenyl)-2-(ethylmethylamino)-, monohydrochloride (9CI) is unique due to its specific chemical structure, which imparts distinct properties and reactivity. Its combination of functional groups and molecular configuration makes it suitable for various applications that may not be achievable with similar compounds.